1-(Benzenesulfonyl)-3-iodo-5-(phenylsulfanyl)-1H-pyrrolo[2,3-b]pyridine

• CAS RN: 923583-57-7
• Molecular Formula: C19H13IN2O2S2
• Molecular Weight: 492.4 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-3-iodo-5-phenylsulfanylpyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C19H13IN2O2S2/c20-18-13-22(26(23,24)16-9-5-2-6-10-16)19-17(18)11-15(12-21-19)25-14-7-3-1-4-8-14/h1-13H
• InChI Key: PBWKZZBBKXFPFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=CC3=C(N=C2)N(C=C3I)S(=O)(=O)C4=CC=CC=C4

Description

1-(Benzenesulfonyl)-3-iodo-5-(phenylsulfanyl)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C19H13IN2O2S2 and its molecular weight is 492.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3 (200 mg, 0.57 mmol), benzenesulfonyl chloride (109 μL, 0.85 mmol), n-BuNHSO4 (25 mg, 0.074 mmol) and 50% aqueous NaOH (108 μL) in CH2Cl2 (3.5 mL) were stirred for 0.5 h. The mixture was partitioned between sat. aq. NaHCO3/CH2Cl2. The organic layer was separated and the aqueous phase extracted with CH2Cl2. The combined organic solutions were dried (MgSO4) and concentrated to give 4 as an orange oil (336 mg, 120